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Compound of Interest

Compound Name: AGN194204

Cat. No.: B15543299

For Researchers, Scientists, and Drug Development Professionals

Introduction

AGN194204, also known as IRX4204, is a potent and selective agonist of the Retinoid X
Receptor (RXR) with demonstrated anti-inflammatory and anticarcinogenic properties.[1] It is a
valuable tool for investigating the roles of RXRs in various physiological and pathological
processes. Accurate preparation of AGN194204 stock solutions is paramount for ensuring the
reliability and reproducibility of experimental results. Dimethyl sulfoxide (DMSO) is the
recommended solvent for creating high-concentration stock solutions of AGN194204 due to its
excellent solubilizing capacity for this compound.

This document provides a detailed protocol for the preparation, storage, and handling of
AGN194204 stock solutions using DMSO.

Data Presentation: Quantitative Information

A summary of the key quantitative data for AGN194204 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Formula C24H3202 [1]
Molecular Weight 352.51 g/mol [1]
CAS Number 220619-73-8 [1]
Appearance White to off-white solid [1]
Solubility in DMSO 35 mg/mL (99.29 mM) [1]
Storage (Powder) -20°C for 3 years; 4°C for 2 o
years

) -80°C for 6 months; -20°C for 1
Storage (in DMSO) [1]
month

Experimental Protocol: Preparation of AGN194204
Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of AGN194204 in DMSO.

Materials:

AGN194204 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (amber or covered with foil to protect from light)
Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile filter tips

Procedure:
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e Pre-handling Precautions:

o

Read the Safety Data Sheet (SDS) for both AGN194204 and DMSO before handling.

Work in a well-ventilated area or a chemical fume hood.

[¢]

[¢]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o

DMSO is hygroscopic; use a fresh, unopened bottle or a properly stored anhydrous grade
to ensure maximum solubility.[1][2]

e Calculation of Mass:

o To prepare a 10 mM stock solution, calculate the required mass of AGN194204 using its
molecular weight (352.51 g/mol ).

o For 1 mL of a 10 mM solution:
» Mass (g) =10 mmol/L * 1 L/1000 mL * 1 mL * 352.51 g/mol = 0.0035251 g
» Mass (mg) = 3.5251 mg

o Itis advisable to prepare a larger volume (e.g., 5 or 10 mL) to minimize weighing errors.
For 10 mL, you would need 35.25 mg of AGN194204.

» Weighing:

o Carefully weigh the calculated amount of AGN194204 powder using a calibrated analytical
balance. Tare the balance with the weighing paper or container before adding the
compound.

 Dissolution:
o Transfer the weighed AGN194204 powder into a sterile amber microcentrifuge tube.

o Add the calculated volume of DMSO to the tube.
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o Vortex the solution vigorously for 2-3 minutes to facilitate dissolution.

o Note: To achieve full solubility, gentle warming and/or ultrasonication may be necessary.[1]
If using heat, do not exceed 37°C to prevent potential degradation of the compound. An
ultrasonic bath can be used for 5-10 minutes.

o Visually inspect the solution to ensure that all the solid has completely dissolved and the
solution is clear.

» Aliquoting and Storage:

o Once the AGN194204 is fully dissolved, it is crucial to aliquot the stock solution into
smaller, single-use volumes. This practice prevents repeated freeze-thaw cycles which
can degrade the compound.[1][2]

o Dispense the stock solution into sterile, light-protected microcentrifuge tubes. The volume
of the aliquots should be based on the typical experimental needs.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[1]

Preparation of Working Solutions:

For cell-based assays, the high-concentration DMSO stock solution must be further diluted in a
suitable aqueous buffer or cell culture medium to the desired final concentration. It is important
to ensure that the final concentration of DMSO in the assay is low (typically < 0.1%) to avoid
solvent-induced cellular toxicity or off-target effects.

Signaling Pathway and Experimental Workflow

AGN194204 functions as a selective agonist for Retinoid X Receptors (RXRs). RXRs form
heterodimers with other nuclear receptors, such as Retinoic Acid Receptors (RARS), Liver X
Receptors (LXRs), and Peroxisome Proliferator-Activated Receptors (PPARs).[3] Upon ligand
binding, these heterodimers regulate the transcription of target genes involved in various
cellular processes.
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Caption: AGN194204 signaling pathway.
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The following diagram illustrates a typical experimental workflow for using the prepared
AGN194204 stock solution in a cell-based assay.
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Caption: Experimental workflow for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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